Cas no 76501-51-4 (1-octylphenanthrene)
1-octylphenanthrene structure
Product Name:1-octylphenanthrene
CAS No:76501-51-4
MF:C22H26
MW:290.441846370697
CID:1780119
PubChem ID:3036790
Update Time:2025-04-21
1-octylphenanthrene Chemical and Physical Properties
Names and Identifiers
-
- 1-octylphenanthrene
- Phenanthrene, octyl-
- DTXSID10997876
- 76501-51-4
-
- Inchi： 1S/C22H26/c1-2-3-4-5-6-7-11-18-13-10-15-22-20-14-9-8-12-19(20)16-17-21(18)22/h8-10,12-17H,2-7,11H2,1H3
- InChI Key： JYVLEWHMXXFJPB-UHFFFAOYSA-N
- SMILES： C(CCCCC)CCC1C=CC=C2C3C=CC=CC=3C=CC=12
Computed Properties
- Exact Mass: 290.20358
- Monoisotopic Mass: 290.203450829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-octylphenanthrene Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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